Cas no 7356-42-5 (1H-Indole,2,3-dihydro-2,3-dimethyl-, (2R,3S)-rel-)
7356-42-5 structure
Product Name:1H-Indole,2,3-dihydro-2,3-dimethyl-, (2R,3S)-rel-
CAS No:7356-42-5
MF:C10H13N
MW:147.216922521591
CID:581684
PubChem ID:21772556
Update Time:2025-04-19
1H-Indole,2,3-dihydro-2,3-dimethyl-, (2R,3S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole,2,3-dihydro-2,3-dimethyl-, (2R,3S)-rel-
- (2S,3R)-2,3-dimethyl-2,3-dihydro-1H-indole
- (+/-)-2,3-dimethylindoline
- (+-)-trans-2,3-Dimethyl-indolin
- (+-)-trans-2,3-dimethyl-indoline
- AC1L6KCH
- AC1Q1HPM
- AR-1A3387
- CTK5D8234
- KST-1A9142
- NSC62099
- SureCN7571638
- trans-2,3-dimethylindoline
- trans-2.3-Dimethyl-indolin
- NSC 62099
- 7356-42-5
- NSC-62099
- SCHEMBL7571638
-
- Inchi: 1S/C10H13N/c1-7-8(2)11-10-6-4-3-5-9(7)10/h3-8,11H,1-2H3/t7-,8-/m0/s1
- InChI Key: NNPSOAOENINXMR-YUMQZZPRSA-N
- SMILES: N1C2C=CC=CC=2[C@@H](C)[C@@H]1C
Computed Properties
- Exact Mass: 147.10489
- Monoisotopic Mass: 147.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 0.994 g/cm3 (25 ºC)
- Boiling Point: 234-236 ºC
- Flash Point: 100.0±0.0 ºC,
- Refractive Index: 1.556 (589.3 nm 25 ºC)
- Solubility: Slightly soluble (1.1 g/l) (25 º C),
- PSA: 12.03
- LogP: 2.74210
1H-Indole,2,3-dihydro-2,3-dimethyl-, (2R,3S)-rel- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
7356-42-5 (1H-Indole,2,3-dihydro-2,3-dimethyl-, (2R,3S)-rel-) Related Products
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